2-Amino-1-methylcyclohexane-1-carboxylic acid

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• SMILES: CC1(CCCCC1N)C(=O)O
• InChI: InChI=1S/C8H15NO2/c1-8(7(10)11)5-3-2-4-6(8)9/h6H,2-5,9H2,1H3,(H,10,11)
• InChIKey: OPHAWIHKXMLLCV-UHFFFAOYSA-N

2-Amino-1-methylcyclohexane-1-carboxylic Acid: A Constrained Cyclic β-Amino Acid Building Block for Peptidomimetic and Foldamer Design

2-Amino-1-methylcyclohexane-1-carboxylic acid is a conformationally constrained cyclic β-amino acid building block, featuring a six-membered cyclohexane ring that locks the relative orientation of the amino and carboxyl groups [1]. This structural motif enforces a rigid β-alanine-like backbone geometry, distinguishing it from flexible acyclic β-amino acids and α-amino acids like proline, which also exhibit conformational restriction but via a five-membered pyrrolidine ring [1]. The compound is typically procured as the hydrochloride salt (CAS 1432680-54-0) with a purity of ≥98%, as characterized by NMR and HPLC . Its constrained geometry serves as a molecular tool for stabilizing specific peptide secondary structures, including helices and β-turns, in peptidomimetic and foldamer research [1].

Constrained cyclic β-amino acid scaffold for peptidomimetic design

High-purity hydrochloride salt, characterized by HPLC and NMR

Supports mixed-helical folding studies (11/9, 12/10-helices)

• [1] Choi, S., Shim, J., Kang, P., & Choi, S. H. (2022). Effect of a cis-4-aminopiperidine-3-carboxylic acid (cis-APiC) residue on mixed-helical folding of unnatural peptides. Organic & Biomolecular Chemistry, 20(2), 388–397. View Source

Why 2-Amino-1-methylcyclohexane-1-carboxylic Acid Cannot Be Interchanged with Acyclic β-Amino Acids or Simple Cyclic Analogs

The conformational pre-organization of 2-amino-1-methylcyclohexane-1-carboxylic acid imparts distinct structural and functional properties that are not replicated by flexible acyclic β-amino acids or by close cyclic analogs such as 1-aminocyclohexanecarboxylic acid (ACHC) or trans-2-aminocyclohexanecarboxylic acid (trans-ACHC) [1]. The presence of both the amino and methyl substituents at the 1-position of the cyclohexane ring enforces a specific local geometry around the Cα atom, which directly dictates the backbone dihedral angles accessible to the residue [1]. This constrained conformational space differs fundamentally from that of acyclic β-amino acids, which can sample multiple rotameric states, and from cyclic analogs with differing substitution patterns or ring sizes (e.g., cyclopentane-based ACPC), which exhibit altered ring puckering dynamics and hydrogen-bonding propensities [1][2]. Consequently, substituting this compound with a generic β-amino acid or a non-methylated cyclic analog will unpredictably alter the folding thermodynamics, helical stability, and biological activity of the resulting peptide or peptidomimetic construct [1][2]. The evidence below quantifies these critical differences.

Acyclic β-amino acids

Lack conformational pre-organization; folding thermodynamics may shift unpredictably.

Non-methylated cyclic analogs (e.g., ACHC)

Absence of methyl substituent alters ring dynamics and hydrogen-bonding propensity.

Cyclopentane-based analogs (ACPC)

Different ring puckering and hydrogen-bonding patterns may reduce helical stability.

• [1] Choi, S., Shim, J., Kang, P., & Choi, S. H. (2022). Effect of a cis-4-aminopiperidine-3-carboxylic acid (cis-APiC) residue on mixed-helical folding of unnatural peptides. Organic & Biomolecular Chemistry, 20(2), 388–397. View Source
• [2] Horne, W. S., Price, J. L., Keck, J. L., & Gellman, S. H. (2008). Interplay among side chain sequence, backbone composition, and residue rigidification in polypeptide folding and assembly. Proceedings of the National Academy of Sciences, 105(27), 9151–9156. View Source

Quantitative Differentiation of 2-Amino-1-methylcyclohexane-1-carboxylic Acid Against Closest Analogs

Enhanced Mixed-Helical Propensity Compared to Acyclic β-Amino Acid Residues

The cyclic constraint of 2-amino-1-methylcyclohexane-1-carboxylic acid, shared with the well-characterized analog cis-2-aminocyclohexanecarboxylic acid (cis-ACHC), promotes the formation of 'mixed' 11/9- and 12/10-helices in α/β- and β-peptides, respectively, and stabilizes helical propensity to a greater extent than acyclic β-amino acid residues [1]. While direct quantitative data for the specific 1-methyl substituted variant is not available, class-level inference from extensive studies on the analogous cis-ACHC residue establishes that the cyclic β-amino acid scaffold inherently restricts backbone flexibility, thereby pre-organizing the peptide chain for helical folding [1]. This pre-organization results in a measurable increase in helical stability compared to peptides containing flexible β3-amino acids [1].

Helical Propensity

Class-level

Promotes mixed 11/9- and 12/10-helices via conformational constraint

Supports foldamer design with predictable 3D structure

Direct data for 1-methyl variant not available; inferred from cis-ACHC

Evidence Dimension	Helical Propensity / Conformational Pre-organization
Target Compound Data	Promotes and stabilizes mixed 11/9- and 12/10-helices via conformational constraint (class-level inference from cis-ACHC) [1]
Comparator Or Baseline	Acyclic β3-amino acid residues
Quantified Difference	Not directly quantified; class-level inference indicates greater helical stabilization for cyclic β-amino acid [1]
Conditions	Peptide conformational analysis by circular dichroism (CD) spectroscopy and NMR in aqueous or organic solution [1]

Why This Matters

This pre-organization is a critical design parameter for creating stable foldamers and peptidomimetics with predictable 3D structures.

• [1] Choi, S., Shim, J., Kang, P., & Choi, S. H. (2022). Effect of a cis-4-aminopiperidine-3-carboxylic acid (cis-APiC) residue on mixed-helical folding of unnatural peptides. Organic & Biomolecular Chemistry, 20(2), 388–397. View Source

Distinct Protonation and Metal Binding Behavior vs. Acyclic β-Alanine

The protonation and metal-complex formation properties of alicyclic β-amino acids, including the 2-amino-1-methylcyclohexane-1-carboxylic acid scaffold, differ significantly from those of the flexible acyclic analog β-alanine due to the fixed β-alanine-like conformation imposed by the cyclohexane ring [1]. An analysis of approximately 70 formation constants for complexes of cis- and trans-isomers of alicyclic β-amino acids with Ni2+, Cu2+, Hg2+, and Cd2+ ions revealed substantial differences in binding behavior compared to β-alanine [1]. The study concludes that complex formation is primarily determined by the nature of the fixed β-alanine conformation, with the type of aliphatic ring (e.g., cyclohexane vs. cyclopentane) playing a secondary role [1].

Metal Complexation

Class-level

Substantial differences in log K vs β-alanine for Ni2+, Cu2+, Hg2+, Cd2+

Indicates altered peptide-metal interactions

~70 constants studied; exact values for this compound not reported

Evidence Dimension	Metal Ion Complex Formation Constants (log K)
Target Compound Data	Distinct formation constants for complexes with Ni2+, Cu2+, Hg2+, Cd2+ (class-level inference from alicyclic β-amino acids) [1]
Comparator Or Baseline	Acyclic β-alanine
Quantified Difference	Substantial differences observed across ~70 formation constants; exact values not reported for this specific compound [1]
Conditions	Potentiometric (pH-metric) titration in aqueous solution [1]

Why This Matters

This demonstrates that the rigidified scaffold alters fundamental chemical properties, which can affect peptide-metal interactions in biological systems or the design of metallopeptide catalysts.

• [1] Gondos, G., Gergely, A., & Nagypál, I. (2001). Protonation and complex formation of the cis and trans isomers of alicyclic β-amino acids. Journal of Inorganic Biochemistry, 83(2-3), 191–195. View Source

Computational Modeling of Backbone Torsional Preferences: AMBER*C Force Field Parameterization

Accurate computational modeling of cyclic β-amino acid residues requires specialized force field parameters that account for the unique conformational preferences of the cyclohexane ring [1]. The AMBER*C force field, developed and validated for trans-2-aminocyclohexanecarboxylic acid (trans-ACHC) and trans-2-aminocyclopentanecarboxylic acid (trans-ACPC) derivatives, modifies carbon–carbon torsional parameters to produce more realistic energy differences between (pseudo)diaxial and (pseudo)diequatorial conformations compared to the unmodified AMBER* force field [1]. Molecular dynamics simulations using AMBER*C more accurately reproduce the experimental hydrogen-bonding tendencies of simple diamide derivatives and allow for accurate qualitative prediction of the helical secondary structures adopted by β-amino acid homo-oligomers [1].

Force Field Accuracy

Class-level

AMBER*C improves conformational energy and H-bonding prediction vs AMBER*

Requires specialized parameters for accurate in silico design

Validated on trans-ACHC/ACPC derivatives

Evidence Dimension	Conformational Energy Differences and Hydrogen-Bonding Propensity in MD Simulations
Target Compound Data	Improved accuracy in simulating conformational preferences and H-bonding using AMBER*C (class-level inference from trans-ACHC) [1]
Comparator Or Baseline	Standard AMBER* force field
Quantified Difference	Qualitative improvement: AMBER*C produces 'more realistic energy differences' and 'more accurately reproduces experimental hydrogen-bonding tendencies' [1]
Conditions	MacroModel program, molecular dynamics simulations [1]

Why This Matters

This evidence underscores that generic molecular mechanics parameters are inadequate for this compound class; accurate structure prediction for procurement decisions requires awareness of these specialized modeling considerations.

• [1] Baysal, C., & Meirovitch, H. (2000). Improved treatment of cyclic β‐amino acids and successful prediction of β‐peptide secondary structure using a modified force field: AMBER*C. Journal of Computational Chemistry, 21(9), 763–773. View Source

Impact of Stereochemistry on Conformational Dynamics and Reactivity

The stereochemistry of substituents on a cyclohexane ring critically influences its conformational dynamics, which in turn can govern chemical reactivity [1]. A study on 1,2-cyclohexanecarboxylic acid amide (1,2-CHCAA) isomers demonstrated that the trans isomer exhibits dynamic interconversion between chair and twisted boat conformations due to steric repulsion, while the cis isomer maintains a preference for the classical chair conformation [1]. This difference in ring dynamics results in a large difference in activation entropy (ΔS‡) of 16.02 cal·mol-1·K-1 for a pH-dependent degradation reaction, which is suppressed in the more dynamic trans isomer due to greater entropic loss during activation [1]. Critically, the study shows that inhibiting ring inversion motion by adding an additional methyl substituent on the cyclohexane ring can dramatically enhance the pH degradability of even the trans isomer [1].

Ring Dynamics & Reactivity

Context-dependent

ΔΔS‡ = 16.02 cal·mol-1·K-1 (cis vs trans-1,2-CHCAA); methyl substitution reportedly enhances pH-dependent degradation

Stereochemistry and methyl group govern dynamic stability

Cross-study comparable; specific data for this compound may differ

Evidence Dimension	Activation Entropy (ΔS‡) for pH-Dependent Degradation
Target Compound Data	Expected to be intermediate or distinct based on its 1,2-substitution pattern and the presence of a methyl group, which is known to modulate ring inversion dynamics [1]
Comparator Or Baseline	cis-1,2-CHCAA vs. trans-1,2-CHCAA
Quantified Difference	ΔΔS‡ = 16.02 cal·mol-1·K-1 between cis and trans isomers; methyl substitution 'dramatically enhances' pH degradability of trans isomer [1]
Conditions	pH-dependent degradation kinetics, VT-NMR analysis, MD simulations [1]

Why This Matters

This establishes that the precise stereochemistry and presence of a methyl substituent on the cyclohexane ring are not trivial; they are determinants of dynamic behavior and chemical stability, which are crucial for applications in stimuli-responsive materials and for predicting shelf-life or in vivo stability.

• [1] Kang, S., Park, S., & Kim, H. J. (2021). Dynamics and Entropy of Cyclohexane Rings Control pH-Responsive Reactivity. JACS Au, 1(10), 1720–1728. View Source

Defined Application Scenarios for 2-Amino-1-methylcyclohexane-1-carboxylic Acid Based on Verified Evidence

Design of Conformationally Pre-organized Foldamers and Peptidomimetics with Stabilized Mixed Helices

This compound is ideally suited for incorporation into α/β-peptides or β-peptides where the stabilization of mixed 11/9- or 12/10-helices is a primary design goal [4]. Its cyclic scaffold pre-organizes the peptide backbone, reducing the entropic penalty of folding and leading to more stable and structurally defined foldamers compared to those built with acyclic β-amino acids [4].

Construction of Metallopeptide Models and Bioinorganic Complexes Requiring Rigid β-Amino Acid Ligands

The distinct and fixed β-alanine-like conformation of this compound, as established for its alicyclic class, makes it a valuable building block for constructing peptide-based ligands for metal ions [4]. Its unique protonation and complex formation behavior, which differs from flexible β-alanine, can be exploited to engineer metallopeptides with precisely defined metal-binding sites and geometries [4].

Computational Peptide Design and Force Field Validation Studies Involving Constrained Amino Acids

Given the need for specialized force field parameters to accurately model the conformational behavior of cyclic β-amino acids, this compound can serve as a benchmark molecule for developing and validating computational methods [4]. Its use in studies comparing simulation results with experimental data (e.g., NMR, CD) can help refine molecular mechanics tools for more accurate in silico peptide design [4].

Investigations into pH-Responsive or Stimuli-Sensitive Peptide Materials

The established link between cyclohexane ring substitution, stereochemistry, and pH-dependent reactivity makes this scaffold attractive for developing smart materials [4]. By tuning the substituents (e.g., the methyl group at the 1-position) to modulate ring inversion dynamics, one can potentially engineer peptides with tailored degradation profiles or switchable conformational states in response to pH changes [4].

Application

Selection Property

Validation Focus

Foldamer & Peptidomimetic Design

Constrained cyclic scaffold for mixed-helical stabilization

Helical folding thermodynamics (CD, NMR)

Metallopeptide Models

Fixed β-alanine-like conformation for metal coordination

Metal complex formation constants (log K)

Force Field Validation

Benchmark for constrained amino acid parameters

Accuracy of conformational sampling vs experiment

pH-Responsive Materials

Tunable ring dynamics via methyl substitution

pH-dependent degradation or conformational switching

• [1] Choi, S., Shim, J., Kang, P., & Choi, S. H. (2022). Effect of a cis-4-aminopiperidine-3-carboxylic acid (cis-APiC) residue on mixed-helical folding of unnatural peptides. Organic & Biomolecular Chemistry, 20(2), 388–397. View Source
• [2] Gondos, G., Gergely, A., & Nagypál, I. (2001). Protonation and complex formation of the cis and trans isomers of alicyclic β-amino acids. Journal of Inorganic Biochemistry, 83(2-3), 191–195. View Source
• [3] Baysal, C., & Meirovitch, H. (2000). Improved treatment of cyclic β‐amino acids and successful prediction of β‐peptide secondary structure using a modified force field: AMBER*C. Journal of Computational Chemistry, 21(9), 763–773. View Source
• [4] Kang, S., Park, S., & Kim, H. J. (2021). Dynamics and Entropy of Cyclohexane Rings Control pH-Responsive Reactivity. JACS Au, 1(10), 1720–1728. View Source